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Compound of Interest

Compound Name: 1-Docosene

Cat. No.: B072489

Ensuring the safe and environmentally responsible disposal of 1-Docosene is a critical aspect
of laboratory operations. This guide provides essential safety and logistical information,
including step-by-step disposal procedures, to assist researchers, scientists, and drug
development professionals in managing this chemical waste effectively. Adherence to these
protocols is vital to minimize health risks and environmental impact.

Key Safety and Handling Information

1-Docosene is classified as an aspiration hazard, and it may be fatal if swallowed and enters
the airways.[1][2][3] It is crucial to handle this substance with care, utilizing appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work
should be conducted in a well-ventilated area or under a chemical fume hood.[3][4] In case of
accidental ingestion, do NOT induce vomiting and seek immediate medical attention.[1][3]

Quantitative Data for 1-Docosene

For quick reference, the following table summarizes key quantitative data for 1-Docosene.
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Property Value

Molecular Formula C22H44

Molecular Weight 308.6 g/mol

Boiling Point 213 °C

Melting Point -35°C

Flash Point 76 °C

Density 0.758 g/cm?3

Vapor Pressure 0.2 mm Hg (at 20 °C)

Solubility in Water 1.259e-006 mg/L (at 25 °C, estimated)[5]

Experimental Protocol for Laboratory-Scale
Disposal

This protocol outlines the recommended steps for the disposal of small quantities of 1-
Docosene typically found in a laboratory setting. This procedure should be carried out in
compliance with all local, state, and federal regulations.

Materials:
e Container of waste 1-Docosene

o Appropriate, compatible, and clearly labeled hazardous waste container (e.g., a high-density
polyethylene or glass container)

 Inert absorbent material (e.g., vermiculite, sand, or commercial absorbent pads)

o Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, and a lab
coat

e Chemical fume hood

Procedure:
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» Preparation and Safety Precautions:
o Ensure all necessary PPE is worn correctly.

o Perform the entire procedure within a certified chemical fume hood to avoid inhalation of
any vapors.

o Have spill control materials readily available.
e Waste Transfer:

o If the original container is intact and suitable for transport, it can be designated as the
waste container. Ensure it is properly labeled.

o If transferring the waste, carefully pour the 1-Docosene into the designated hazardous
waste container. Avoid splashing.

o If dealing with a spill, cover the liquid with an inert absorbent material.[4][6] Allow the
material to fully absorb the 1-Docosene.

o Container Sealing and Labeling:
o Securely cap the hazardous waste container.

o The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name, "1-Docosene."[7] Include the approximate quantity and date of
accumulation.

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o The storage area should be away from incompatible materials, such as strong oxidizing
agents.[3]

e Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal company to arrange for pickup and proper disposal.[1][3][6]

o Provide the waste disposal company with a complete and accurate description of the

waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and logical steps for the proper

disposal of 1-Docosene.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.tcichemicals.com/BE/en/sds/D1013_EU_6N.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10051%20English%20SDS%20US.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Docosanol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b072489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Start: 1-Docosene Waste
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Y

[ Contact Licensed Waste Disposal Company j

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 1-Docosene waste.
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By following these procedures, laboratory professionals can ensure the safe handling and
disposal of 1-Docosene, contributing to a secure and environmentally conscious research
environment. Always consult your institution's specific guidelines and the material's Safety Data
Sheet (SDS) before handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 1-Docosene: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072489#1-docosene-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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